rac-3-Hydroxypentanoic Acid

• CAS No.: 10237-77-1
• Product Name: rac-3-Hydroxypentanoic Acid
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 3-hydroxypentanoic acid
• Standard InChI: InChI=1S/C5H10O3/c1-2-4(6)3-5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• Standard InChIKey: REKYPYSUBKSCAT-UHFFFAOYSA-N
• SMILES: CCC(CC(=O)O)O
• Canonical SMILES: CCC(CC(=O)O)O
• Physical Description: Solid
• Description: 3-hydroxypentanoic acid is a short-chain fatty acid that is valeric acid in which one of the methylene hydrogens at position 3 has been replaced by a hydroxy group. It is a short-chain fatty acid, a 3-hydroxy fatty acid and a ketone body. It derives from a valeric acid.; 3-Hydroxy valeric acid, also known as 3-hydroxy-valerate or 3-hydroxy-pentanoic acid, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy valeric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxy valeric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy valeric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy valeric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy valeric acid can be biosynthesized from valeric acid. 3-Hydroxy valeric acid can also be converted into O-(3-hydroxyvaleryl)-L-carnitine.
• Synonyms: 3-Hydroxyvaleric Acid; (±)-3-Hydroxypentanoic Acid; 3-Hydroxy-n-valeric Acid; β-Hydroxy-n-valeric Acid; β-Hydroxyvaleric Acid
• PubChem Compound: 107802
• Last Modified: Nov 11 2021